Cas no 1305324-05-3 (1-(4-chloro-2-fluorophenyl)propan-2-one)

• Product name: 1-(4-chloro-2-fluorophenyl)propan-2-one
• CAS No: 1305324-05-3
• MF: C₉H₈ClFO
• MW: 186.610625267029
• CID: 4587068
• PubChem ID: 55273568

1-(4-chloro-2-fluorophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-2-fluorophenyl)propan-2-one

• Inchi： 1S/C9H8ClFO/c1-6(12)4-7-2-3-8(10)5-9(7)11/h2-3,5H,4H2,1H3
• InChI Key： AUDBRBWMOXNBDE-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Cl)C=C1F)C(=O)C

Computed Properties

• Exact Mass: 186.0247707g/mol
• Monoisotopic Mass: 186.0247707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 25-26℃
• Boiling Point: 232.1±25.0 °C at 760 mmHg
• Flash Point: 94.1±23.2 °C
• Vapor Pressure: 0.1±0.5 mmHg at 25°C

1-(4-chloro-2-fluorophenyl)propan-2-one Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes